Cas no 1547018-20-1 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid)
1547018-20-1 structure
Product Name:2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
CAS No:1547018-20-1
MF:C10H11N3O2
MW:205.213241815567
CID:5101555
Update Time:2023-08-24
2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α,2-dimethyl-
- 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
- starbld0043999
-
- Inchi: 1S/C10H11N3O2/c1-6(10(14)15)9-4-3-8-5-11-7(2)12-13(8)9/h3-6H,1-2H3,(H,14,15)
- InChI Key: JNAMELSRGDTGEG-UHFFFAOYSA-N
- SMILES: OC(C(C)C1=CC=C2C=NC(C)=NN12)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- XLogP3: 0.9
- Topological Polar Surface Area: 67.5
2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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